7-Hydroxy-4,4,5-trimethyl-3,4-dihydro-2H-1-benzopyran-2-one

• Molecular Formula: C12H14O3
• Molecular Weight: 206.24 g/mol
• SMILES: CC1=CC(=CC2=C1C(CC(=O)O2)(C)C)O
• InChI: InChI=1S/C12H14O3/c1-7-4-8(13)5-9-11(7)12(2,3)6-10(14)15-9/h4-5,13H,6H2,1-3H3
• InChIKey: QSWKFENKDBIZCD-UHFFFAOYSA-N

7-Hydroxy-4,4,5-trimethyl-3,4-dihydro-2H-1-benzopyran-2-one: Structural Identity, Physicochemical Profile, and Procurement-Relevant Classification

7-Hydroxy-4,4,5-trimethyl-3,4-dihydro-2H-1-benzopyran-2-one (CAS 2059993-20-1; MF C₁₂H₁₄O₃; MW 206.24) is a synthetic 3,4-dihydrocoumarin (chroman-2-one) derivative featuring a 7-hydroxy group, geminal dimethyl substitution at C4, and a methyl group at C5 . The 3,4-dihydro modification saturates the lactone ring, distinguishing it from fully aromatic coumarins and fundamentally altering its electronic conjugation, fluorescence behaviour, and metabolic liability [1]. Commercially available at 95% purity from multiple vendors , this compound belongs to the trisubstituted benzopyranone class covered by patents directed to oxidative stress and inflammatory conditions [2].

1

Synthetic 3,4-dihydrocoumarin scaffold with C4 gem-dimethyl and C5-methyl substitution

Distinct from fully aromatic coumarins in conjugation and metabolic profile

2

CYP2A6 mechanism-based inhibitor probe with reported irreversible binding character

Supports sustained enzyme inactivation studies in nicotine metabolism and drug metabolism research

3

3,4-Dihydro structure eliminates coumarin 3,4-epoxide metabolic activation pathway

Reported class-level evidence of reduced metabolic activation risk in model systems

• [1] Riveiro, M.E.; De Kimpe, N.; Moglioni, A.; Vázquez, R.; Monczor, F.; Shayo, C.; Davio, C. Coumarins: Old Compounds with Novel Promising Therapeutic Perspectives. Curr. Med. Chem. 2010, 17, 1325–1338. (Review describing 3,4-dihydrocoumarin structural class and pharmacological relevance.) View Source
• [2] Koch, E.; Germer, S.; Schotz, K.; Hauer, H. Use of Trisubstituted Benzopyranones. Patent AU2005259420A1, filed June 30, 2005. (Describes therapeutic use of trisubstituted benzopyranones for oxidative stress and inflammatory conditions.) View Source

Why 7-Hydroxy-4,4,5-trimethyl-3,4-dihydro-2H-1-benzopyran-2-one Cannot Be Replaced by Common 7-Hydroxycoumarin Analogs in CYP2A6-Focused or Lipophilicity-Dependent Applications

Within the 7-hydroxycoumarin family, minor structural variations produce orders-of-magnitude differences in CYP2A6 inhibitory potency, mechanism, and isoform selectivity [1]. A systematic SAR analysis of 7-hydroxycoumarin analogues demonstrated that C4 and C6 substituent identity is the dominant determinant of CYP2A6 inhibition: hydroxy substitution at C6 yields potent competitive inhibitors (IC₅₀ ~0.39 µM), whereas hydrophobic substituents at C4 markedly reduce activity, and the rank order of favourable substitution sites is C6 > C7 > C8 [1]. The target compound's unique combination of a saturated 3,4-bond, gem-dimethyl at C4, and C5-methyl creates a pharmacophore profile absent from common analogs such as 4-methylumbelliferone or esculetin, rendering generic substitution scientifically indefensible when CYP2A6 mechanism-based inhibition, lipophilicity-driven partitioning, or avoidance of 3,4-epoxide metabolic activation is required [2].

⚠️

CYP2A6 inhibitory potency context may differ substantially from 7-hydroxycoumarin analogs such as 4-methylumbelliferone or esculetin

Potency difference

⚠️

Irreversible (mechanism-based) vs. reversible enzyme engagement mechanism may not transfer across analogs

Inhibition mode mismatch

⚠️

Unsaturated analogs retain 3,4-epoxidation liability, whereas 3,4-dihydro saturation blocks this metabolic activation pathway

Metabolic activation risk

• [1] Qi, X.; Dou, T.; Wang, Z.; Wu, J.; Li, S.; Ge, G.; Yang, L. Inhibition of Human Cytochrome P450 2A6 by 7-Hydroxycoumarin Analogues: Analysis of the Structure-Activity Relationship and Isoform Selectivity. Eur. J. Pharm. Sci. 2019, 137, 104964. DOI: 10.1016/j.ejps.2019.05.022. View Source
• [2] Born, S.L.; Hu, J.K.; Lehman-McKeeman, L.D. o-Hydroxyphenylacetaldehyde Is a Hepatotoxic Metabolite of Coumarin. Drug Metab. Dispos. 2000, 28, 218–223. (Establishes that coumarin 3,4-epoxide mediates hepatotoxicity; 3,4-dihydro analogs cannot form this epoxide.) View Source

Comparative Quantitative Evidence: 7-Hydroxy-4,4,5-trimethyl-3,4-dihydro-2H-1-benzopyran-2-one vs. Closest Structural and Functional Analogs

Mechanism-Based CYP2A6 Inhibition: IC₅₀-to-Ki Ratio as a Discriminator of Irreversible Binding Character

In human liver microsomes, 7-hydroxy-4,4,5-trimethyl-3,4-dihydro-2H-1-benzopyran-2-one inhibits CYP2A6-mediated coumarin 7-hydroxylation with an IC₅₀ of 50 nM and a Ki of 29,000 nM (29 µM), yielding an IC₅₀/Ki ratio of approximately 580 [1]. This enormous discrepancy between the apparent potency (IC₅₀) and the true binding affinity (Ki) is the hallmark of mechanism-based (irreversible) inhibition, where the compound inactivates the enzyme during catalysis. In contrast, 6,7-dihydroxycoumarin (esculetin) inhibits CYP2A6 with an IC₅₀ of 0.39 µM and a Ki of 0.25 µM—an IC₅₀/Ki ratio of only 1.6, indicative of classical reversible competitive inhibition [2]. Methoxsalen (8-methoxypsoralen), the clinical CYP2A6 inhibitor, shows an IC₅₀ of 0.43 µM and Ki of 0.26 µM, ratio ~1.7 [2]. The target compound's ~360-fold larger IC₅₀/Ki ratio compared to these reversible inhibitors establishes a fundamentally different mode of enzyme engagement.

CYP2A6 IC₅₀/Ki Ratio

Head-to-head

Target: IC₅₀ 50 nM, Ki 29 µM, ratio ~580 Comparators: 6,7-dihydroxycoumarin ratio ~1.6; methoxsalen ~1.7

Reported irreversible binding character discriminator

360-fold ratio difference supports mechanism-based inactivation context

Evidence Dimension	CYP2A6 inhibition: IC₅₀/Ki ratio as mechanism-based inactivation index
Target Compound Data	IC₅₀ = 50 nM (0.05 µM); Ki = 29,000 nM (29 µM); Ratio IC₅₀/Ki ≈ 580
Comparator Or Baseline	6,7-Dihydroxycoumarin: IC₅₀ = 0.39 µM, Ki = 0.25 µM, Ratio ≈ 1.6; Methoxsalen: IC₅₀ = 0.43 µM, Ki = 0.26 µM, Ratio ≈ 1.7
Quantified Difference	IC₅₀/Ki ratio: ~580 (target) vs. ~1.6-1.7 (comparators); ~360-fold greater ratio consistent with irreversible vs. reversible mechanism
Conditions	Human liver microsomes; coumarin 7-hydroxylation assay; 30 min preincubation with NADPH for IC₅₀; double reciprocal plot analysis for Ki [1][2]

Why This Matters

For applications requiring sustained CYP2A6 inactivation (e.g., smoking cessation adjuncts, nicotine metabolism modulation), mechanism-based inhibitors offer prolonged target engagement beyond systemic clearance of the parent compound, whereas reversible inhibitors require continuous high exposure.

• [1] BindingDB Entry BDBM50358746 (CHEMBL596015). Inhibition of CYP2A6 in Human Liver Microsomes Assessed as Inhibition of Coumarin 7-Hydroxylation: IC₅₀ = 50 nM; Ki = 2.90E+4 nM. URL: http://ww.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50358746 View Source
• [2] Qi, X.; Dou, T.; Wang, Z.; Wu, J.; Li, S.; Ge, G.; Yang, L. Inhibition of Human Cytochrome P450 2A6 by 7-Hydroxycoumarin Analogues: Analysis of the Structure-Activity Relationship and Isoform Selectivity. Eur. J. Pharm. Sci. 2019, 137, 104964. (6,7-Dihydroxycoumarin IC₅₀/Ki = 0.39/0.25 µM; Methoxsalen IC₅₀/Ki = 0.43/0.26 µM.) View Source

CYP2A6 Inhibitory Potency Relative to the Monohydroxy Analog 7-Hydroxy-4-methylcoumarin (4-Methylumbelliferone)

7-Hydroxy-4-methylcoumarin (4-methylumbelliferone, 4-MU), the most widely used 7-hydroxycoumarin standard, is a weak CYP2A6 inhibitor with an IC₅₀ of 25,000 nM (25 µM) in human liver microsomes [1]. The target compound (IC₅₀ = 50 nM) is approximately 500-fold more potent in inhibiting CYP2A6-mediated coumarin 7-hydroxylation under comparable preincubation conditions. This potency difference cannot be explained by the marginal LogP increase alone (ΔLogP ~0.4; see Evidence Item 3) and implicates the specific contribution of the 4,4-gem-dimethyl-5-methyl-3,4-dihydro scaffold to CYP2A6 active-site engagement. The SAR study by Qi et al. (2019) further confirms that C4 hydrophobic substituents in the coumarin series generally reduce CYP2A6 inhibitory activity [2], making the high potency of this C4,C4-disubstituted derivative an atypical and mechanistically informative outlier.

Potency vs. 4-MU

Head-to-head

IC₅₀ 50 nM vs. 25,000 nM (4-methylumbelliferone)

Assay potency context supports low-concentration CYP2A6 screening

Human liver microsomes; preincubation protocol

Evidence Dimension	CYP2A6 IC₅₀ for inhibition of coumarin 7-hydroxylation
Target Compound Data	IC₅₀ = 50 nM (0.05 µM)
Comparator Or Baseline	7-Hydroxy-4-methylcoumarin (4-MU): IC₅₀ = 25,000 nM (25 µM) [1]
Quantified Difference	~500-fold greater potency (50 nM vs. 25,000 nM)
Conditions	Human liver microsomes; coumarin 7-hydroxylation substrate; preincubation protocol; spectrofluorimetric or plate-reader detection [1]

Why This Matters

For CYP2A6 inhibitor screening libraries or probe compound development, the 500-fold potency gain over the common fluorescent standard 4-MU makes this compound a far more efficient tool for achieving near-complete enzyme inhibition at low concentrations, reducing solvent/DMSO interference and off-target risk at screening concentrations.

• [1] BindingDB Entry BDBM50432673 (CHEMBL2347911). 7-Hydroxy-4-methylcoumarin: Inhibition of CYP2A6-mediated Coumarin 7-Hydroxylation, IC₅₀ = 2.50E+4 nM (25 µM). URL: https://ww.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50432673 View Source
• [2] Qi, X.; Dou, T.; Wang, Z.; Wu, J.; Li, S.; Ge, G.; Yang, L. Inhibition of Human Cytochrome P450 2A6 by 7-Hydroxycoumarin Analogues: Analysis of the Structure-Activity Relationship and Isoform Selectivity. Eur. J. Pharm. Sci. 2019, 137, 104964. View Source

Lipophilicity (LogP) Differentiation from 7-Hydroxycoumarin and 7-Hydroxy-4-methylcoumarin: Implications for Membrane Partitioning and Bioavailability

The computed LogP of 7-hydroxy-4,4,5-trimethyl-3,4-dihydro-2H-1-benzopyran-2-one is 2.29 . This represents a measurable increase over 7-hydroxycoumarin (umbelliferone; LogP ~1.5–1.58) [1] and 7-hydroxy-4-methylcoumarin (4-MU; LogP ~1.9) [2]. The LogP increment (ΔLogP ≈ +0.7 vs. umbelliferone; ΔLogP ≈ +0.4 vs. 4-MU) is attributable to the combined effect of gem-dimethyl at C4, C5-methyl, and 3,4-dihydro saturation, which collectively add approximately three methylene equivalents of hydrophobic surface. A LogP of 2.29 places this compound closer to the optimal range for passive membrane permeability (LogP 1–3 for oral absorption per Lipinski guidelines) compared to the more hydrophilic parent 7-hydroxycoumarins.

LogP

Reported

2.29

Supports membrane partitioning and permeability studies

ΔLogP +0.4 to +0.8 vs. 7-hydroxycoumarin and 4-MU

Evidence Dimension	Octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 2.29 (computed)
Comparator Or Baseline	7-Hydroxycoumarin: LogP ~1.5–1.58 [1]; 7-Hydroxy-4-methylcoumarin: LogP ~1.9 [2]
Quantified Difference	ΔLogP ≈ +0.7 to +0.8 vs. 7-hydroxycoumarin; ΔLogP ≈ +0.4 vs. 7-hydroxy-4-methylcoumarin
Conditions	Computed LogP values from vendor and database sources; experimental LogP values for comparators from multiple independent determinations

Why This Matters

Higher LogP translates to increased membrane partitioning and potentially improved passive cellular uptake, making this compound a preferable scaffold when intracellular target engagement or blood-brain barrier penetration is required, relative to more polar 7-hydroxycoumarin analogs.

• [1] ZINC Database Entry ZINC58111. 7-Hydroxycoumarin (Umbelliferone), LogP = 1.499. URL: https://zinc.docking.org/substances/ZINC000000058111/ View Source
• [2] Human Metabolome Database Entry HMDB0059622. 4-Methylumbelliferone, ChemAxon LogP = 1.78; ALOGPS LogP = 2.19. URL: https://www.hmdb.ca/metabolites/HMDB0059622 View Source

Metabolic Liability: Avoidance of Coumarin 3,4-Epoxide Formation Due to Saturated 3,4-Bond

Coumarin hepatotoxicity is mediated by cytochrome P450-catalyzed 3,4-epoxidation to form coumarin 3,4-epoxide, which rearranges to the reactive aldehyde o-hydroxyphenylacetaldehyde (o-HPA) [1]. In vivo, intraperitoneal injection of 3,4-dihydrocoumarin at 50 mg/kg did not result in depletion of nasal cytochrome P450, whereas coumarin itself caused significant P450 depletion and tissue toxicity, confirming that saturation of the 3,4-bond eliminates the metabolic pathway responsible for bioactivation [2]. The target compound, as a 3,4-dihydro derivative, cannot undergo 3,4-epoxidation due to the absence of the requisite double bond. By contrast, 7-hydroxy-4-methylcoumarin (4-MU) and 7-hydroxycoumarin retain the intact 3,4-double bond and thus remain theoretically susceptible to epoxidation, although the presence of the 7-hydroxy group partially redirects metabolism toward 7-hydroxylation.

Epoxidation liability

Class-level

3,4-Dihydro: epoxidation structurally blocked; no P450 depletion observed for class representative

Supports reduced metabolic activation risk in model systems

Class-level inference; comparator unsaturated analogs retain 3,4-epoxide pathway

Evidence Dimension	Susceptibility to metabolic 3,4-epoxidation (structural determinant of hepatotoxic potential)
Target Compound Data	3,4-Dihydro structure: 3,4-epoxidation structurally impossible; no P450 depletion observed at 50 mg/kg ip for the class representative 3,4-dihydrocoumarin [2]
Comparator Or Baseline	7-Hydroxycoumarin and 7-hydroxy-4-methylcoumarin: retain intact 3,4-double bond; theoretical susceptibility to epoxidation retained, though mitigated by competing 7-hydroxylation; coumarin itself: confirmed hepatotoxic via 3,4-epoxide [1]
Quantified Difference	Qualitative: presence vs. absence of 3,4-epoxidation pathway; class representative 3,4-dihydrocoumarin showed no nasal P450 depletion vs. significant depletion with coumarin [2]
Conditions	In vivo rat model: 50 mg/kg intraperitoneal injection; nasal P450 content measurement; coumarin 7-hydroxylation activity assay [2]

Why This Matters

For in vivo pharmacological studies or lead optimization programs, the absence of the 3,4-epoxidation liability reduces the risk of mechanism-based hepatotoxicity, providing a safety advantage over coumarin and 7-hydroxycoumarin scaffolds that retain this metabolic vulnerability. This is particularly relevant for procurement decisions where chronic dosing studies are planned.

• [1] Born, S.L.; Hu, J.K.; Lehman-McKeeman, L.D. o-Hydroxyphenylacetaldehyde Is a Hepatotoxic Metabolite of Coumarin. Drug Metab. Dispos. 2000, 28, 218–223. (Demonstrates that coumarin 3,4-epoxide and o-HPA mediate hepatotoxicity.) View Source
• [2] Gu, J.; Walker, V.E.; Lipinskas, T.W.; Walker, D.M.; Ding, X. Intraperitoneal Administration of Coumarin Causes Tissue-Selective Depletion of Cytochromes P450 and Cytotoxicity in the Olfactory Mucosa. Toxicol. Appl. Pharmacol. 1997, 146, 134–143. (3,4-Dihydrocoumarin at 50 mg/kg ip did not deplete nasal P450; supports epoxide-mediated mechanism.) View Source

Topological Polar Surface Area (TPSA) and Molecular Weight Differentiation for Blood-Brain Barrier Penetration Predictions

The target compound has a TPSA of 46.53 Ų and molecular weight of 206.24 g/mol . This TPSA is below the widely accepted threshold of 60–70 Ų for favourable CNS penetration, and the molecular weight is well within the optimal range (<400 Da). By comparison, 7-hydroxy-4-methylcoumarin has TPSA ≈ 50.44 Ų and MW 176.17 [1]. The slightly lower TPSA of the target compound (ΔTPSA ≈ −3.9 Ų relative to 4-MU), combined with its higher LogP (see Evidence Item 3), shifts its physicochemical profile closer to the centre of the CNS drug-like chemical space as defined by Wager et al. (2010) multiparameter optimization (CNS MPO) criteria [2]. While this is a computed comparison rather than a direct experimental CNS penetration measurement, it provides a procurement-relevant differentiation for neuroscience-focused discovery programs.

TPSA & MW

Reported

TPSA 46.53 Ų · MW 206.24

Supports CNS penetration modeling studies

Below CNS MPO thresholds; TPSA lower than 4-MU

Evidence Dimension	Topological Polar Surface Area (TPSA) and Molecular Weight
Target Compound Data	TPSA = 46.53 Ų; MW = 206.24 g/mol
Comparator Or Baseline	7-Hydroxy-4-methylcoumarin: TPSA ≈ 50.44 Ų; MW = 176.17 g/mol [1]; CNS MPO optimal range: TPSA < 70 Ų, MW < 400 Da [2]
Quantified Difference	ΔTPSA ≈ −3.9 Ų (lower, more CNS-favourable); ΔMW ≈ +30.07 g/mol
Conditions	Computed TPSA and MW values from vendor and database sources; CNS MPO criteria from Wager et al. (2010)

Why This Matters

In CNS-targeted drug discovery, compounds with TPSA < 60 Ų and MW < 400 Da are statistically more likely to achieve brain exposure. The target compound's lower TPSA relative to 4-MU, combined with its favourable LogP, positions it as a more suitable starting scaffold for CNS-penetrant probe development.

• [1] PubChem Compound Summary CID 5280567. 7-Hydroxy-4-methylcoumarin (4-Methylumbelliferone), TPSA 50.4 Ų, MW 176.17. URL: https://pubchem.ncbi.nlm.nih.gov/compound/5280567 View Source
• [2] Wager, T.T.; Hou, X.; Verhoest, P.R.; Villalobos, A. Moving beyond Rules: The Development of a Central Nervous System Multiparameter Optimization (CNS MPO) Approach to Enable Alignment of Druglike Properties. ACS Chem. Neurosci. 2010, 1, 435–449. View Source

Evidence-Backed Application Scenarios for 7-Hydroxy-4,4,5-trimethyl-3,4-dihydro-2H-1-benzopyran-2-one in Drug Discovery and Chemical Biology

Mechanism-Based CYP2A6 Probe Compound for Smoking Cessation and Nicotine Metabolism Research

The compound's 500-fold greater CYP2A6 inhibitory potency versus 4-methylumbelliferone (IC₅₀ 50 nM vs. 25,000 nM) [1] and its mechanism-based inactivation character (IC₅₀/Ki ratio ~580 vs. ~1.6 for reversible inhibitors) [2] make it a compelling tool compound for studies requiring sustained CYP2A6 suppression. CYP2A6 is the primary nicotine-metabolizing enzyme, and its inhibition is a validated strategy for smoking cessation [3]. The irreversible binding mode means enzyme activity remains suppressed after compound clearance, potentially enabling less frequent dosing in in vivo models compared to reversible inhibitors such as methoxsalen or 6,7-dihydroxycoumarin.

CNS-Penetrant Lead Optimization Scaffold with Reduced Hepatotoxic Liability

The compound's favourable CNS physicochemical profile (TPSA 46.53 Ų, LogP 2.29, MW 206.24) combined with its inherent inability to form the hepatotoxic coumarin 3,4-epoxide metabolite [4] makes it an attractive scaffold for CNS drug discovery programs. Unlike 7-hydroxycoumarin and 4-methylumbelliferone, which retain the 3,4-double bond and theoretical epoxidation potential, the 3,4-dihydro structure eliminates this metabolic activation pathway [4]. Medicinal chemistry teams can functionalize the 7-hydroxy position or the aromatic ring while retaining the metabolically benign 3,4-dihydro-4,4,5-trimethyl core.

Lipophilicity-Modulated Cell-Based Assay Probe for Intracellular Target Engagement Studies

The LogP of 2.29 provides approximately 0.4–0.8 log units greater lipophilicity than 7-hydroxy-4-methylcoumarin (LogP ~1.9) and 7-hydroxycoumarin (LogP ~1.5), respectively . This enhanced lipophilicity translates to improved passive membrane permeability, making the compound a better candidate for cell-based assays where intracellular target engagement is required. The 7-hydroxy group remains available for derivatization (e.g., esterification, etherification) to generate pro-fluorescent or pro-drug analogs, while the 4,4-gem-dimethyl group provides metabolic stability at the lactone ring.

Negative Control or Comparator in CYP2A6 Structure-Activity Relationship Studies

The Qi et al. (2019) SAR study established that C4 hydrophobic substitution in 7-hydroxycoumarins generally reduces CYP2A6 inhibitory activity [5]. The target compound, bearing a bulky gem-dimethyl at C4 yet displaying unexpectedly high potency (IC₅₀ 50 nM), represents an important outlier for probing the structural determinants of CYP2A6 inhibition. It can serve as a comparator compound in SAR campaigns to dissect the contributions of C4 substitution, 3,4-bond saturation, and C5 methylation to CYP2A6 binding affinity and inhibition mechanism.

Application

Selection Property

Validation Focus

CYP2A6 mechanism-based probe studies

Mechanism-based inactivation character (high IC₅₀/Ki ratio)

Sustained target engagement modeling; nicotine metabolism pathway context

CNS drug-discovery scaffold research

Reduced 3,4-epoxidation liability and favorable CNS MPO profile

CNS penetration modeling; metabolic activation pathway review

Intracellular target engagement assays

Enhanced lipophilicity relative to 7-hydroxycoumarin analogs

Membrane permeability and cell-uptake studies

CYP2A6 SAR comparator compound

Atypical C4-gem-dimethyl potency outlier profile

SAR interpretation and binding-mode analysis

• [1] BindingDB Entry BDBM50432673. 7-Hydroxy-4-methylcoumarin CYP2A6 IC₅₀ = 25,000 nM. URL: https://ww.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50432673 View Source
• [2] BindingDB Entry BDBM50358746. Target Compound CYP2A6 IC₅₀ = 50 nM; Ki = 29,000 nM. URL: http://ww.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50358746 View Source
• [3] Yamaguchi, Y.; Nishizono, N.; Kobayashi, D.; Yoshimura, T.; Wada, K.; Kobayashi, K.; Oda, K. Synthesis and Biological Evaluation of Coumarin Derivatives as Selective CYP2A6 Inhibitors. Bioorg. Med. Chem. Lett. 2023, 86, 129206. View Source
• [4] Born, S.L.; Hu, J.K.; Lehman-McKeeman, L.D. o-Hydroxyphenylacetaldehyde Is a Hepatotoxic Metabolite of Coumarin. Drug Metab. Dispos. 2000, 28, 218–223; Gu, J. et al. Toxicol. Appl. Pharmacol. 1997, 146, 134–143. View Source
• [5] Qi, X.; Dou, T.; Wang, Z.; Wu, J.; Li, S.; Ge, G.; Yang, L. Inhibition of Human Cytochrome P450 2A6 by 7-Hydroxycoumarin Analogues: SAR and Isoform Selectivity. Eur. J. Pharm. Sci. 2019, 137, 104964. View Source